Cas no 1512167-67-7 (2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid)

• Product Name: 2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid
• CAS No: 1512167-67-7
• Molecular Formula: C₁₁H₁₉FO₂
• Molecular Weight: 202.265767335892
• CID: 5739765
• PubChem ID: 81357348

2-Fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid Properties

Names and Identifiers

• EN300-783117
• 2-fluoro-2-[4-(propan-2-yl)cyclohexyl]acetic acid
• 2-fluoro-2-[4-(propan-2-yl)cyclohexyl]aceticacid
• AKOS019931149
• 1512167-67-7
• Cyclohexaneacetic acid, α-fluoro-4-(1-methylethyl)-

• InChIKey： XRFFYTGXEUYZER-UHFFFAOYSA-N
• Inchi： 1S/C11H19FO2/c1-7(2)8-3-5-9(6-4-8)10(12)11(13)14/h7-10H,3-6H2,1-2H3,(H,13,14)
• SMILES： C(C1CCC(C(C)C)CC1)(F)C(=O)O

Computed Properties

• Exact Mass: 202.13690801g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.13690801g/mol
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 301.1±12.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)
• Density: 1.041±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids